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Compound of Interest

Compound Name:
N-(Piperidin-4-ylmethyl)acetamide

hydrobromide

CAS No.: 1208794-70-0

Cat. No.: B1420186

Get Quote

Executive Summary & Pharmacophore Context
N-(Piperidin-4-ylmethyl)acetamide hydrobromide (CAS: 1208794-70-0) represents a critical

"privileged scaffold" in modern Fragment-Based Drug Discovery (FBDD). While piperidine

derivatives are historically significant in CNS therapeutics, recent medicinal chemistry

campaigns have validated the piperidine-acetamide motif as a versatile building block for

antimicrobial agents, particularly in the design of Efflux Pump Inhibitors (EPIs) and Peptide

Deformylase (PDF) inhibitors.

This Application Note provides a rigorous, standardized protocol for screening this compound

against bacterial pathogens. Unlike standard small-molecule screening, the presence of the

hydrobromide (HBr) counter-ion requires specific buffering strategies to prevent pH-driven false

positives—a common failure mode in early-stage screening.
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Property Value Critical Note for Screening

Molecular Formula

C

H

BrN

O

Contains ionizable nitrogen

Molecular Weight ~237.14 g/mol

Use molarity (µM), not µg/mL,

for accurate potency

comparison

Salt Form Hydrobromide (HBr)
Acidic: Stock solutions can

lower assay pH < 6.0

Solubility High (Water/DMSO)

Dissolve in DMSO for long-

term stability; Water for

immediate use

Material Preparation & Handling[2][3][4]
Stock Solution Formulation
The hydrobromide salt is highly soluble in water, but aqueous storage leads to hydrolytic

degradation. DMSO is the required solvent for stock preservation.

Protocol:

Weighing: Accurately weigh 23.7 mg of compound.

Solvation: Dissolve in 1.0 mL of sterile, anhydrous DMSO (Sigma-Aldrich Hybridoma Grade)

to achieve a 100 mM master stock.

Storage: Aliquot into amber glass vials (avoid plastic due to potential leaching) and store at

-20°C. Stable for 6 months.

The "Acidic Salt" Correction (Crucial Step)
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Causality: The HBr counter-ion will dissociate, releasing protons. In unbuffered Mueller-Hinton

Broth (MHB), 100 µM of this compound can drop the pH enough to inhibit acid-sensitive

bacteria (e.g., Streptococcus pneumoniae), mimicking antibacterial activity.

Correction Protocol:

Buffer System: Supplement MHB with 10 mM HEPES (pH 7.2-7.4).

Validation: Measure pH of the highest test concentration (e.g., 256 µM) in media. If pH < 7.0,

increase HEPES concentration to 20 mM. Do not use phosphate buffers (PBS) as they may

precipitate cationic components or chelate essential divalent cations (

,

).

Antimicrobial Susceptibility Testing (AST)
Workflow[2]
This protocol aligns with CLSI M07 (11th Ed) standards for Broth Microdilution, adapted for

fragment screening.

Experimental Design Logic
Method: Broth Microdilution (96-well plate).

Inoculum:

CFU/mL (Standardized via OD

).[1]

Controls:

Positive Control: Ciprofloxacin (fluoroquinolone) or Linezolid.

Negative Control: Vehicle (DMSO) at equivalent % v/v.

Sterility Control: Media only.
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Step-by-Step Protocol
Step 1: Plate Preparation (Serial Dilution)

Dispense 100 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) + HEPES into columns

2–12 of a 96-well round-bottom plate.

Dispense 200 µL of 2x test compound concentration into Column 1.

Perform serial 2-fold dilution: Transfer 100 µL from Col 1 to Col 2, mix 5 times. Repeat

across to Col 10. Discard 100 µL from Col 10.

Result: A concentration gradient (e.g., 256 µM

0.5 µM). Columns 11 and 12 remain drug-free (Growth Control).

Step 2: Inoculum Preparation

Select 3-5 isolated colonies from an overnight agar plate.

Resuspend in saline to match 0.5 McFarland Standard (approx.

CFU/mL).

Dilute this suspension 1:150 in CAMHB to achieve

CFU/mL.

Step 3: Assay Initiation

Add 100 µL of the diluted inoculum to all wells (Col 1–11).

Add 100 µL sterile media to Col 12 (Sterility Control).

Final Assay Volume: 200 µL.

Final Inoculum:

CFU/mL.
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Final DMSO Concentration: Must be

to avoid solvent toxicity.

Step 4: Incubation & Readout[1]

Seal plate with breathable membrane (e.g., Rayon) to prevent evaporation.

Incubate at 35°C ± 2°C for 16–20 hours (ambient air).

Readout: Visual inspection for turbidity or automated OD

reading.

MIC Definition: The lowest concentration showing complete inhibition of visible growth.

Visualization of Screening Workflow
The following diagram illustrates the critical path for screening the HBr salt, emphasizing the

buffering step often missed in standard protocols.
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Figure 1: Critical path workflow for screening acidic salt fragments. Note the mandatory pH

correction step.

Data Analysis & Interpretation
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Calculating MIC vs. IC50
For fragment screening, a single-point MIC can be ambiguous. It is recommended to calculate

the IC50 (Half-maximal inhibitory concentration) using a non-linear regression fit if the dose-

response curve is shallow.

Formula:

Interpreting Piperidine Activity
If the MIC is high (>64 µg/mL), the compound may not be a direct antibiotic but an adjuvant.

Hypothesis: Piperidines often inhibit efflux pumps (e.g., NorA in S. aureus).

Follow-up Experiment: Perform a Checkerboard Assay combining the test compound with a

sub-lethal concentration of Ciprofloxacin. A reduction in the MIC of Ciprofloxacin (FICI

0.5) confirms synergistic/adjuvant activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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